Cas no 77162-44-8 (Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-)

Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl- structure
77162-44-8 structure
Product Name:Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-
CAS No:77162-44-8
MF:C14H18S
MW:218.357722759247
CID:1783669
PubChem ID:71403348
Update Time:2025-04-21

Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2-ethyl-5-methyl-3-propyl-
    • 2-ethyl-5-methyl-3-propyl-1-benzothiophene
    • DTXSID00824263
    • 77162-44-8
    • Inchi: 1S/C14H18S/c1-4-6-11-12-9-10(3)7-8-14(12)15-13(11)5-2/h7-9H,4-6H2,1-3H3
    • InChI Key: SEUMYNMAUPHOHC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C(=C1CC)CCC

Computed Properties

  • Exact Mass: 218.11304
  • Monoisotopic Mass: 218.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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